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Compound of Interest

Compound Name: Cytochalasin G

Cat. No.: B15398609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cytochalasins are a group of fungal metabolites known for their ability to bind to actin filaments,

thereby inhibiting actin polymerization and elongation. This disruption of the actin cytoskeleton

affects various cellular processes, including cell division, motility, and morphology, making them

valuable tools in cell biology research and potential leads in drug development. Cytochalasin
G, a member of this family, is presumed to share this mechanism of action. Proper preparation

of a stock solution is the first critical step for accurate and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving cytochalasins due to their poor

aqueous solubility.

This document provides detailed protocols and application notes for the preparation, storage,

and handling of Cytochalasin G stock solutions in DMSO. Due to the limited availability of

specific data for Cytochalasin G, some information provided is based on data from closely

related and well-studied cytochalasins, such as Cytochalasin B and D. Researchers should use

this information as a guideline and may need to optimize protocols for their specific

experimental needs.

Quantitative Data Summary
The following tables summarize key quantitative data for Cytochalasin G and related

compounds. This information is essential for calculating the required amount of substance and
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solvent for stock solution preparation.

Table 1: Physicochemical Properties of Cytochalasin G and Related Compounds

Compound Molecular Weight ( g/mol ) CAS Number

Cytochalasin G

Not definitively available; a

related compound,

Cytochalasin L, has a MW of

547.64

Not definitively available

Cytochalasin B 479.6 14930-96-2[1]

Cytochalasin D 507.62[2] 22144-77-0[2]

Table 2: Solubility of Related Cytochalasins in DMSO

Compound Solubility in DMSO

Cytochalasin B 371 mg/mL[3]

Cytochalasin D 25 mg/mL

Note: Specific solubility of Cytochalasin G in DMSO is not readily available. Based on the high

solubility of other cytochalasins, it is expected to be highly soluble in DMSO.

Experimental Protocols
Materials

Cytochalasin G (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials (amber or wrapped in aluminum foil)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM Cytochalasin G Stock
Solution in DMSO
This protocol provides a general procedure. The final concentration of the stock solution may

be adjusted based on experimental requirements.

Pre-calculation:

To prepare a 10 mM stock solution, the required mass of Cytochalasin G needs to be

calculated. As the definitive molecular weight of Cytochalasin G is not available,

researchers must obtain this information from the supplier's certificate of analysis. For the

purpose of this protocol, we will use the molecular weight of the related Cytochalasin L

(547.64 g/mol ) as an example.

Calculation Example (using MW of 547.64 g/mol ):

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 1 mL x 547.64 g/mol = 5.4764 mg

Therefore, to make 1 mL of a 10 mM solution, 5.48 mg of Cytochalasin G would be

needed.

Preparation:

Work in a chemical fume hood or a designated area for handling potent compounds.

Wear appropriate PPE.

Weigh the calculated amount of Cytochalasin G powder using a calibrated analytical

balance.

Transfer the powder to a sterile amber microcentrifuge tube or a clear tube wrapped in foil

to protect it from light.
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Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution until the Cytochalasin G is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Storage and Stability:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C in a tightly sealed container.

When stored properly, DMSO stock solutions of related cytochalasins are stable for

several months. However, it is recommended to prepare fresh stock solutions every 1-3

months for optimal activity.

Before use, thaw the aliquot at room temperature and vortex gently.

Protocol for Preparing Working Solutions
Determine the final working concentration required for your experiment. This can range from

nanomolar to micromolar concentrations depending on the cell type and the biological

process being studied.

Dilute the stock solution in the appropriate cell culture medium or buffer to the desired final

concentration.

Important Consideration for DMSO concentration: The final concentration of DMSO in the

cell culture medium should be kept as low as possible, typically below 0.5%, to avoid

solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of

DMSO) should always be included in experiments.

Visualizations
Signaling Pathway Inhibition by Cytochalasins
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Cytochalasins exert their effects by directly interacting with actin filaments, a key component of

the cytoskeleton. The following diagram illustrates the general mechanism of action.
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Caption: Mechanism of actin polymerization inhibition by Cytochalasin G.

Experimental Workflow for Preparing Cytochalasin G
Stock and Working Solutions
This diagram outlines the key steps from receiving the compound to preparing the final working

solution for cell-based assays.
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Caption: Workflow for Cytochalasin G solution preparation.
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Safety and Handling Precautions
Cytochalasins are potent biologically active compounds and should be handled with care.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves when handling Cytochalasin G powder and stock solutions.

Engineering Controls: Handle the solid compound in a chemical fume hood to avoid

inhalation of the powder.

Toxicity: Cytochalasins are considered toxic and may have teratogenic effects. Avoid direct

contact with skin and eyes, and prevent inhalation.

Disposal: Dispose of all waste materials (e.g., tips, tubes, unused solutions) in accordance

with institutional and local regulations for hazardous chemical waste.

Disclaimer
This document is intended for informational purposes only and should not be considered a

substitute for the user's own professional judgment and institutional safety guidelines. The

information regarding Cytochalasin G is based on the available data for related compounds

and may not be fully representative. Researchers should always consult the manufacturer's

safety data sheet (SDS) and certificate of analysis for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparing
Cytochalasin G Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15398609#preparing-cytochalasin-g-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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